Cas no 1368808-39-2 (2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine)

• Product Name: 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine
• CAS No: 1368808-39-2
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• MDL: MFCD21881942
• CID: 4594089
• PubChem ID: 79515380
• Update Time: 2025-06-07

2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-fluoro-6-(pyrrolidin-1-yl)phenyl]methanamine
• Benzenemethanamine, 2-fluoro-6-(1-pyrrolidinyl)-
• 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine

• MDL： MFCD21881942
• Inchi： 1S/C11H15FN2/c12-10-4-3-5-11(9(10)8-13)14-6-1-2-7-14/h3-5H,1-2,6-8,13H2
• InChI Key： BMYFCQXYAXKCBA-UHFFFAOYSA-N
• SMILES： C1(CN)=C(N2CCCC2)C=CC=C1F

2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine

Introduction to 2-Fluoro-6-(Pyrrolidin-1-yl)phenylmethanamine (CAS No. 1368808-39-2)

2-Fluoro-6-(pyrrolidin-1-yl)phenylmethanamine (CAS No. 1368808-39-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a pyrrolidine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine is composed of a benzene ring with a fluorine atom at the 2-position and a pyrrolidine group at the 6-position, attached to a methylamine moiety. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, such as enhanced lipophilicity and improved solubility, which are crucial for its biological activity.

Recent studies have highlighted the potential of 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine neurotransmission. Research has shown that this compound can modulate serotonin receptors, specifically the 5-HT_2A receptor, which plays a critical role in mood regulation and cognitive function.

In addition to its potential in neurology, 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for the treatment of inflammatory diseases.

The pharmacokinetic profile of 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues. Furthermore, its metabolic stability has been evaluated in various animal models, indicating that it undergoes minimal hepatic metabolism, which is advantageous for maintaining therapeutic concentrations over extended periods.

Clinical trials are currently underway to assess the safety and efficacy of 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-fluoro-6-(pyrrolidin-1-yl)phenylmethanamine (CAS No. 1368808-39-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in various medical conditions.